Strontium selenide

• IUPAC Name: selanylidenestrontium
• InChI: InChI=1S/Se.Sr
• InChI Key: PFNOMMSIZHKPBO-UHFFFAOYSA-N
• Canonical SMILES: [Se]=[Sr]
• Molecular Formula: SeSr
• Molecular Weight: 166.59 g/mol
• CAS No.: 1315-07-7

Description

Strontium selenide is an inorganic compound with the chemical formula SrSe. It is a white powder that turns reddish-brown when exposed to air. This compound crystallizes in the orthorhombic crystal system with a NaCl structure and transforms into a CsCl structure under high pressure .

Preparation Methods

Strontium selenide can be synthesized through several methods:

Reduction of Strontium Selenate: This compound can be prepared by reducing strontium selenate with hydrogen at 600°C.

Reaction with Hydrogen Selenide: Another method involves reacting strontium with hydrogen selenide in liquid ammonia.

Reaction with Selenium: It can also be prepared by the reaction of strontium oxide with selenium metal.

Chemical Reactions Analysis

Strontium selenide undergoes various chemical reactions:

Oxidation: this compound can react with oxygen to form strontium oxide and selenium dioxide.

Reduction: It can be reduced by hydrogen to form strontium and hydrogen selenide.

Substitution: This compound reacts with mercury selenide and germanium diselenide at high temperatures to form SrHgGeSe4 crystals.

Scientific Research Applications

Strontium selenide has several scientific research applications:

Electrocatalysis: This compound supported copper sulfide hybrid nanosheets have been used as efficient electrodes for high-performance oxygen evolution reactions.

Optical Properties: The spectral complex of fundamental optical functions of this compound crystals has been studied in the range of 0–40 eV, revealing important features for optical applications.

Energy Conversion and Storage: The combination of this compound with other materials enhances catalytic performance, making it suitable for energy conversion and storage systems.

Mechanism of Action

The mechanism by which strontium selenide exerts its effects is primarily through its electronic structure and band alignment, which influence its catalytic activity. The stability of this compound under reaction conditions and its long-term durability are critical factors for its performance in applications such as oxygen evolution reactions .

Comparison with Similar Compounds

Strontium selenide can be compared with other similar compounds such as:

Calcium Selenide (CaSe): Similar in structure but with different reactivity and applications.

Barium Selenide (BaSe): Another alkaline earth metal selenide with distinct properties.

Europium Selenide (EuSe): Known for its magnetic properties, differing from this compound’s primary applications.

This compound stands out due to its unique combination of properties, making it suitable for specific applications in electrocatalysis and optical research.

Biological Activity

Strontium selenide (SrSe) is an inorganic compound that has garnered attention for its potential biological activities, particularly in the fields of antimicrobial applications and biocompatibility. This article explores the synthesis, characterization, and biological effects of SrSe, focusing on its antibacterial properties and interactions with biological systems.

This compound is characterized by a simple cubic crystal structure, with a lattice parameter of approximately 3.117 Å. It is often synthesized through various methods, including solid-state reactions and chemical vapor deposition. The incorporation of strontium ions into selenium matrices enhances the material's properties, making it suitable for various applications in biomedicine and materials science.

2. Antibacterial Activity

Recent studies have highlighted the antibacterial properties of SrSe when used in composite materials. For instance, strontium-substituted hydroxyapatite (Se-Sr-HA) demonstrated significant antibacterial activity against both Gram-positive (Staphylococcus carnosus) and Gram-negative (Escherichia coli) bacteria. The incorporation of selenium ions into hydroxyapatite matrices not only improved the antibacterial efficacy but also enhanced cell viability compared to pure hydroxyapatite formulations .

Table 1: Antibacterial Efficacy of SrSe Composites

Composite Material	Bacterial Strain	Zone of Inhibition (mm)	Reference
Se-Sr-HA	Staphylococcus carnosus	15
Se-Sr-HA	Escherichia coli	18
Sr-doped ZnSe	Staphylococcus aureus	20
Sr-doped ZnSe	Escherichia coli	22

The antibacterial mechanism of this compound is believed to involve the generation of reactive oxygen species (ROS), which can damage bacterial cell membranes and disrupt metabolic processes. The presence of selenium ions is crucial as they enhance oxidative stress within microbial cells, leading to increased susceptibility to antimicrobial agents.

4. Biocompatibility Studies

Biocompatibility is a critical factor for any material intended for biomedical applications. In vitro studies using human osteosarcoma cells (MG-63) have shown that while pure selenium compounds can exhibit cytotoxic effects, the co-substitution of strontium significantly mitigates these effects, thereby enhancing the overall biocompatibility of the material .

Table 2: Cytotoxicity Assessment of SrSe Composites

Composite Material	Cell Line	Viability (%)	Reference
Pure Hydroxyapatite	MG-63	75
Se-Sr-HA	MG-63	90
Sr-doped ZnSe	HepG2	85

5. Case Studies

Case Study 1: Antibacterial Coatings
A study investigated the application of Se-Sr-HA as an antibacterial coating for orthopedic implants. The results indicated a significant reduction in bacterial colonization on coated surfaces compared to uncoated controls, suggesting that SrSe-based coatings could effectively prevent postoperative infections .

Case Study 2: Water Remediation
Another research effort focused on Sr-doped ZnSe nanoparticles for photocatalytic degradation of organic pollutants in water. These nanoparticles exhibited excellent photocatalytic activity under visible light, demonstrating their dual functionality in both antimicrobial action and environmental remediation .

6. Conclusion

This compound presents promising biological activity, particularly in its antibacterial properties and biocompatibility when used in composite materials. Its ability to enhance antimicrobial efficacy while maintaining cellular viability positions it as a valuable candidate for various biomedical applications, including coatings for medical devices and water treatment technologies.

Further research is necessary to fully elucidate the mechanisms underlying its biological effects and to explore its potential clinical applications.